5-(Azetidin-1-ylsulfonyl)-2-chloro-4-methyl-1,3-thiazole

• CAS No.: 919785-13-0
• Molecular Formula: C7H9ClN2O2S2
• Molecular Weight: 252.7 g/mol
• IUPAC Name: 5-(azetidin-1-ylsulfonyl)-2-chloro-4-methyl-1,3-thiazole
• InChI: InChI=1S/C7H9ClN2O2S2/c1-5-6(13-7(8)9-5)14(11,12)10-3-2-4-10/h2-4H2,1H3
• InChI Key: LLOMNYABQHBVBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)Cl)S(=O)(=O)N2CCC2

Description

5-(Azetidin-1-ylsulfonyl)-2-chloro-4-methyl-1,3-thiazole is a useful research compound. Its molecular formula is C7H9ClN2O2S2 and its molecular weight is 252.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-chloro-4-methylthiazole-5-sulphonylchloride (462 mg; 2.0 mmol) in DCM (5 mL) was added to an ice-cold solution of azetidine hydrochloride (196 mg; 2.1 mmol) and triethylamine (1.0 mL; 7.2 mmol) in DCM (15 mL) and the mixture stirred at 0° C. for 30 minutes. The DCM was removed in vacuo to give a residue which was partitioned between water (50 mL) and ethyl acetate (75 mL). The organic layer was washed with brine, dried (MgSO4) and evaporated to a residue which was chromatographed on silica, eluting with 10% ethyl acetate in isohexane, to give the desired material as a solid which was crystallised from ethyl acetate and isohexane (100 mg).